Cas no 1567021-11-7 (Benzenemethanol, α-ethyl-2-(ethylthio)-)

• Product Name: Benzenemethanol, α-ethyl-2-(ethylthio)-
• CAS No: 1567021-11-7
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD26079047
• CID: 5151694
• Update Time: 2025-05-20

Benzenemethanol, α-ethyl-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethyl-2-(ethylthio)-

• MDL： MFCD26079047
• Inchi： 1S/C11H16OS/c1-3-10(12)9-7-5-6-8-11(9)13-4-2/h5-8,10,12H,3-4H2,1-2H3
• InChI Key： QZVGQAAEMRSZHM-UHFFFAOYSA-N
• SMILES： C1(C(CC)O)=CC=CC=C1SCC

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 303.6±25.0 °C(Predicted)
• pka: 14.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenemethanol, α-ethyl-2-(ethylthio)-

Comprehensive Overview of Benzenemethanol, α-ethyl-2-(ethylthio)- (CAS No. 1567021-11-7)

Benzenemethanol, α-ethyl-2-(ethylthio)- (CAS No. 1567021-11-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring an ethylthio group and an ethyl-substituted benzenemethanol core, is widely utilized as an intermediate in the synthesis of more complex molecules. Its chemical properties, including solubility, stability, and reactivity, make it a valuable asset in research and industrial applications.

The growing interest in Benzenemethanol, α-ethyl-2-(ethylthio)- can be attributed to its versatility and potential in drug discovery. Researchers are increasingly exploring its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory drugs. The compound's ability to act as a building block for pharmacologically active molecules has positioned it as a key player in modern medicinal chemistry.

In the agrochemical sector, Benzenemethanol, α-ethyl-2-(ethylthio)- is being investigated for its potential applications in crop protection and pest management. Its structural features allow for the synthesis of derivatives that may exhibit herbicidal or insecticidal properties. This aligns with the global trend toward sustainable agriculture and the need for environmentally friendly solutions to enhance crop yields.

From a material science perspective, this compound is being studied for its potential use in the development of advanced polymers and coatings. Its unique chemical structure offers opportunities for creating materials with enhanced durability, thermal stability, and resistance to environmental factors. This is particularly relevant in industries such as automotive, aerospace, and electronics, where high-performance materials are in constant demand.

The synthesis and purification of Benzenemethanol, α-ethyl-2-(ethylthio)- require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as chromatography and spectroscopic analysis are commonly employed to characterize the compound and verify its quality. These methods are critical for meeting the stringent standards required in pharmaceutical and agrochemical applications.

Market trends indicate a rising demand for Benzenemethanol, α-ethyl-2-(ethylthio)-, driven by its expanding applications and the increasing focus on green chemistry. Companies are investing in research to optimize production processes, reduce environmental impact, and explore new derivatives with enhanced properties. This aligns with the broader industry shift toward sustainable and efficient chemical manufacturing practices.

For researchers and industry professionals, understanding the physicochemical properties of Benzenemethanol, α-ethyl-2-(ethylthio)- is essential for its effective utilization. Key parameters such as melting point, boiling point, and solubility in various solvents are critical for designing experiments and scaling up production. Additionally, knowledge of its stability under different conditions ensures safe handling and storage.

The future of Benzenemethanol, α-ethyl-2-(ethylthio)- looks promising, with ongoing research uncovering new potential applications. As the scientific community continues to explore its capabilities, this compound is expected to play a pivotal role in advancing innovations across multiple industries. Its combination of versatility, stability, and reactivity makes it a valuable asset in the ever-evolving landscape of chemical research and development.